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Compound of Interest

Compound Name: p,p'-Diazidostilbene

Cat. No.: B160775 Get Quote

Disclaimer: This document provides essential safety and logistical information based on

available data for similar compounds and general best practices for handling energetic

materials. As of October 2025, a comprehensive Safety Data Sheet (SDS) for pure p,p'-
Diazidostilbene (CAS No. 10193-62-1) is not readily available. The information herein is

primarily derived from the SDS for a sulfonated, disodium salt derivative, "Benzenesulfonic

acid, 2,2'-(1,2-ethenediyl)bis[5-azido-, disodium salt]". Properties of the pure compound may

differ. Researchers, scientists, and drug development professionals must conduct a thorough,

institution-specific risk assessment and consult with a qualified safety professional before

handling p,p'-Diazidostilbene.

Immediate Safety Concerns and Hazard Summary
p,p'-Diazidostilbene is an organic azide, a class of compounds known for their potential

explosive nature. The primary mechanism of action for p,p'-diazidostilbene involves its

photosensitivity, leading to the generation of highly reactive nitrenes upon irradiation[1]. This

reactivity makes it useful in applications like polymer cross-linking but also underscores its

inherent hazards. The disulfonated, disodium salt form is classified as harmful if swallowed, in

contact with skin, or if inhaled, and causes skin and eye irritation[2][3]. Due to the presence of

two azide groups, p,p'-diazidostilbene should be treated as a potentially explosive material,

sensitive to shock, friction, and heat.

Hazard Identification for a p,p'-Diazidostilbene Derivative
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Hazard Class GHS Classification
Precautionary Statement
Examples[2][3]

Acute Toxicity (Oral) Category 4

P270: Do not eat, drink or

smoke when using this

product.

Acute Toxicity (Dermal) Category 4
P280: Wear protective gloves/

protective clothing.

Acute Toxicity (Inhalation) Category 4

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Skin Corrosion/Irritation Category 2

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Serious Eye Damage/Irritation Category 2A

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Potential Unclassified Hazard Explosive
Handle with extreme caution.

Avoid shock, friction, and heat.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following table

outlines the recommended PPE for handling p,p'-diazidostilbene, based on guidelines for

hazardous chemicals and azido compounds.
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Body Part Required PPE
Specifications and Best
Practices

Hands
Double-gloved with chemical-

resistant gloves

Inspect gloves for damage

before each use. Use proper

glove removal technique to

avoid skin contact. Dispose of

contaminated gloves as

hazardous waste.

Eyes/Face
Safety glasses with side

shields and a face shield

A face shield should be worn

over safety glasses, especially

when there is a potential for

splashes or explosions.

Body
Flame-resistant lab coat and

chemical-resistant apron

The lab coat should be fully

buttoned. An apron provides

an additional layer of

protection against spills.

Respiratory N95 respirator or higher

Required when handling the

powder outside of a certified

chemical fume hood or when

engineering controls are

insufficient to maintain

exposure below acceptable

limits.

Feet
Closed-toe, chemical-resistant

shoes

Ensure full coverage of the

feet.

Operational Plan: Handling and Storage
Engineering Controls:

All work with p,p'-diazidostilbene must be conducted in a certified chemical fume hood with

the sash at the lowest possible working height.

Use a blast shield in front of the experimental setup.
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Work surfaces should be covered with absorbent, disposable liners.

Avoid the use of metal spatulas or other metal instruments that could cause friction or

sparks. Use plastic or ceramic implements.

Handling Protocol:

Preparation: Before starting, ensure all necessary PPE is donned correctly, and the fume

hood and any other equipment are functioning properly.

Weighing: If possible, weigh the compound within the fume hood. If an external balance must

be used, handle with extreme care to minimize dust generation and transport in a sealed,

non-metallic container.

In Solution: Whenever possible, work with the compound in a solution to reduce the risk of

dust inhalation and explosion.

Heating: Avoid heating the compound unless absolutely necessary and with appropriate

safety measures in place (e.g., small scale, blast shield, remote monitoring). Azido

compounds can decompose explosively upon heating.

Light Sensitivity: p,p'-Diazidostilbene is photosensitive. Protect from light during storage

and handling to prevent decomposition.

Storage Protocol:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed and clearly labeled.

Store away from incompatible materials, such as oxidizing agents.

Protect from direct sunlight.

Do not store on metal shelves.

Disposal Plan
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The disposal of p,p'-diazidostilbene and any contaminated materials must be handled as

hazardous waste.

Waste Segregation:

All solid waste (gloves, liners, contaminated filter paper) should be collected in a designated,

labeled, non-metallic hazardous waste container.

Liquid waste containing p,p'-diazidostilbene should be collected in a separate, labeled,

non-metallic container.

Never dispose of azides down the drain, as they can react with metals in the plumbing to

form highly explosive metal azides.

Decontamination and Disposal Procedure:

Decontaminate Surfaces: Wipe down all work surfaces with a suitable solvent (e.g., ethanol)

and a detergent solution. Collect all cleaning materials as hazardous waste.

Package Waste: Securely close all waste containers.

Labeling: Ensure all waste containers are accurately labeled with the contents and

associated hazards.

Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous

and potentially explosive chemical waste.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert nearby personnel.

Isolate: Prevent entry to the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Cleanup (for minor spills, if trained):
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Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the material into a non-metallic container. Avoid creating dust.

Decontaminate the spill area.

Package all cleanup materials as hazardous waste.

For large spills: Evacuate the area and contact your institution's emergency response team

immediately.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing. Immediately flush the skin with copious

amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualized Workflows

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Verify Fume Hood Operation Set Up Blast Shield Weigh Compound (in hood) Prepare Solution Perform Experiment Decontaminate Surfaces Segregate Hazardous Waste Dispose via EHS

Click to download full resolution via product page

Caption: General workflow for handling p,p'-Diazidostilbene.
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action_node Spill Occurs

Major Spill?

Evacuate Area & Call EHS

Yes

Alert Personnel & Isolate Area

No

Don Full PPE

Absorb with Inert Material

Collect Waste in Non-Metallic Container
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Dispose as Hazardous Waste
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Caption: Decision logic for responding to a p,p'-Diazidostilbene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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